Cas no 2138533-13-6 (2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole)

• Product Name: 2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole
• CAS No: 2138533-13-6
• MF: C₁₁H₁₆ClNS
• MW: 229.76944065094
• CID: 5603300
• PubChem ID: 165496496
• Update Time: 2025-06-11

2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-[(5-chloro-2-methylcyclohexyl)methyl]-1,3-thiazole
• 2138533-13-6
• EN300-1157170
• 2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole

• Inchi： 1S/C11H16ClNS/c1-8-2-3-10(12)6-9(8)7-11-13-4-5-14-11/h4-5,8-10H,2-3,6-7H2,1H3
• InChI Key： KXEUACLWORRDNW-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(CC2=NC=CS2)C1

Computed Properties

• Exact Mass: 229.0691984g/mol
• Monoisotopic Mass: 229.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole

Introduction to 2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole (CAS No. 2138533-13-6)

2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole (CAS No. 2138533-13-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class, which is well-known for its broad spectrum of pharmacological effects, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of a cyclohexyl ring substituted with a chlorine atom and a methyl group, along with the thiazole core, contributes to its complex interactions with biological targets.

The thiazole ring is a sulfur-containing heterocycle that plays a crucial role in the chemical and biological behavior of this compound. Thiazoles are integral components of many natural products and pharmaceuticals, owing to their ability to mimic the architecture of biologically important molecules. In 2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole, the thiazole core is linked to a bulky side chain via a methylene group, which may influence its solubility, bioavailability, and metabolic stability.

The 5-chloro-2-methylcyclohexyl moiety is another key feature of this compound. The chlorine atom at the 5-position introduces a polar region that can enhance binding interactions with biological targets, while the methyl group at the 2-position adds steric bulk. These structural elements are often exploited in drug design to optimize potency and selectivity. The cyclohexyl ring itself provides a rigid scaffold that can improve the compound's affinity for specific binding sites.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, thiazole derivatives have been extensively investigated for their potential therapeutic applications. For instance, modifications of the thiazole core have led to the discovery of novel antimicrobial agents that target bacterial enzymes and cellular processes. The structural features of 2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole suggest that it may exhibit similar properties, particularly against resistant bacterial strains.

The molecular interactions of this compound with biological targets are influenced by its functional groups. The chlorine atom can engage in hydrogen bonding or electrostatic interactions with polar residues in proteins or nucleic acids. The methyl group may contribute to hydrophobic interactions, while the thiazole ring itself can form π-stacking interactions or participate in metal coordination. These interactions are critical for determining the compound's binding affinity and specificity.

In vitro studies have shown that derivatives of thiazole exhibit promising activities against various pathogens. For example, some thiazole-based compounds have demonstrated efficacy against Gram-positive bacteria by inhibiting cell wall synthesis or DNA replication. The structural complexity of 2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole suggests that it may target similar pathways or enzymes in pathogens.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include cyclization reactions to form the thiazole ring and functional group transformations to introduce the cyclohexyl side chain. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating further exploration of their biological activities.

Pharmacokinetic studies are essential for evaluating the potential therapeutic utility of 2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully considered to ensure optimal drug delivery and efficacy. The bulky cyclohexyl group may influence solubility and metabolic clearance, while the polar thiazole ring could affect tissue distribution.

Computational modeling techniques have been increasingly used to predict the biological activity of novel compounds before experimental testing. Molecular docking simulations can help identify potential binding modes between 2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole and target proteins or enzymes. These simulations provide insights into how structural features contribute to binding affinity and selectivity.

The development of new antibiotics remains a critical challenge due to the rise of drug-resistant pathogens. Thiazole derivatives offer a promising scaffold for designing novel antimicrobial agents because they can disrupt essential bacterial processes while minimizing toxicity to host cells. The unique structural features of 2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole make it an attractive candidate for further investigation in this area.

Future research should focus on elucidating the mechanisms by which this compound exerts its biological effects. Understanding how it interacts with specific targets at the molecular level will provide valuable insights for drug design and optimization. Additionally, preclinical studies will be necessary to assess its safety profile and therapeutic potential in vivo.

In conclusion,2-(5-chloro-2-methylcyclohexyl)methyl-1,3-thiazole (CAS No. 2138533-13-6) is a structurally complex heterocyclic compound with potential applications in pharmaceutical chemistry. Its unique combination of functional groups makes it an interesting candidate for further exploration as an antimicrobial agent or other therapeutic applications.